Cas no 2680669-73-0 (benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate)

• Product Name: benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate
• CAS No: 2680669-73-0
• MF: C₁₇H₁₉FN₂O₂
• MW: 302.343367815018
• CID: 5631680
• PubChem ID: 165934145
• Update Time: 2025-05-19

benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680669-73-0
• benzyl N-[2-(6-fluoropyridin-2-yl)-2-methylpropyl]carbamate
• EN300-28290742
• benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate

• Inchi： 1S/C17H19FN2O2/c1-17(2,14-9-6-10-15(18)20-14)12-19-16(21)22-11-13-7-4-3-5-8-13/h3-10H,11-12H2,1-2H3,(H,19,21)
• InChI Key： AWKGKXLLGCDQPG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C)(C)CNC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 302.14305602g/mol
• Monoisotopic Mass: 302.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate

Benzyl N-2-(6-Fluoropyridin-2-yl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680669-73-0, commonly referred to as benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with a substituted pyridine moiety, making it a valuable substrate for various research and industrial applications.

Benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate is characterized by its complex molecular architecture, which includes a benzene ring attached to a carbamate group. The carbamate group itself is linked to a 6-fluoropyridine ring, which introduces electronic and steric effects that are critical for its reactivity and functionality. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems, particularly in enzyme inhibition and drug delivery systems.

One of the key areas of research involving this compound is its potential application in medicinal chemistry. The presence of the fluorine atom in the pyridine ring introduces unique electronic properties that can enhance the compound's bioavailability and stability. This has led to investigations into its use as a precursor for developing novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. For instance, recent findings suggest that benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate may serve as a lead compound for designing inhibitors targeting specific kinase enzymes involved in cellular signaling pathways.

In addition to its pharmacological applications, benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate has also been explored for its role in organic synthesis. Its structure provides a versatile platform for constructing more complex molecules through various coupling reactions. For example, researchers have utilized this compound as an intermediate in the synthesis of advanced materials, such as polyurethanes and biodegradable polymers, which have applications in packaging and biomedical engineering.

The synthesis of benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. These improvements have made the compound more accessible for both academic research and industrial-scale production.

From an environmental perspective, the ecological impact of benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate has been a subject of interest. Studies have shown that its degradation products are relatively non-toxic to aquatic organisms under controlled conditions, suggesting that it may be suitable for use in eco-friendly chemical processes. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, benzyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate (CAS No. 2680669-73-0) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a valuable tool for advancing scientific knowledge and technological innovation.